Cas no 125610-77-7 (BENZONITRILE, 2-(2-THIENYL)-)

• Product Name: BENZONITRILE, 2-(2-THIENYL)-
• CAS No: 125610-77-7
• MF: C₁₁H₇NS
• MW: 185.244981050491
• CID: 4458328
• PubChem ID: 3564192
• Update Time: 2025-05-19

BENZONITRILE, 2-(2-THIENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 2-(2-THIENYL)-
• 2-thiophen-2-ylbenzonitrile
• BS-35030
• SCHEMBL8799027
• 2-(2-thienyl)benzonitrile
• 2-(thiophen-2-yl)benzonitrile
• AKOS004114028
• DS-016217
• 125610-77-7

• Inchi： 1S/C11H7NS/c12-8-9-4-1-2-5-10(9)11-6-3-7-13-11/h1-7H
• InChI Key： NPFMSBYLFMDFFE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1C1SC=CC=1

Computed Properties

• Exact Mass: 185.02992040Da
• Monoisotopic Mass: 185.02992040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on BENZONITRILE, 2-(2-THIENYL)-

Benzonitrile, 2-(2-thienyl)- (CAS No: 125610-77-7)

Benzonitrile, 2-(2-thienyl)-, also known by its CAS number 125610-77-7, is a heterocyclic aromatic compound with a unique structure that combines a benzonitrile group and a thienyl substituent. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The molecule's structure consists of a benzene ring substituted with a nitrile group at position 1 and a thiophene ring at position 2, creating a system with both aromaticity and electron-withdrawing functionalities.

The synthesis of benzonitrile, 2-(2-thienyl)- typically involves multi-step reactions that exploit the reactivity of thiophene derivatives and nitrile groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions between thiophene precursors and nitrile-containing aromatic compounds.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. The combination of the electron-withdrawing nitrile group and the electron-rich thiophene ring imparts unique electronic properties to the molecule. These properties make it an attractive candidate for applications in organic electronics, such as in the development of novel semiconductors or light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating benzonitrile, 2-(2-thienyl)- into polymer frameworks can enhance charge transport characteristics, paving the way for more efficient electronic devices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its structure provides opportunities for bioisosteric replacements and functional group modifications, enabling researchers to explore its interactions with various biological targets. For example, recent research has focused on its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents.

The chemical stability of benzonitrile, 2-(2-thienyl)- under various conditions has been extensively studied. Its resistance to oxidation and hydrolysis under mild conditions makes it suitable for use in diverse chemical environments. However, under harsh conditions such as strong acidic or basic environments, the compound may undergo decomposition or side reactions.

In terms of spectroscopic characterization, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral features are valuable for identifying the compound in complex mixtures or during reaction monitoring. Additionally, NMR spectroscopy provides insights into the electronic environment around the nitrile and thiophene groups, aiding in structural elucidation.

Recent collaborative efforts between academic institutions and industry have led to innovative uses of this compound in nanotechnology. For instance, it has been employed as a precursor for synthesizing graphene-like materials or as a dopant in carbon-based nanomaterials to enhance their electrical conductivity.

In conclusion, benzonitrile, 2-(2-thienyl)- (CAS No: 125610-77-7) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure continues to inspire researchers to explore new avenues for its utilization in cutting-edge technologies and therapeutic agents.